Cas no 1271-55-2 (Acetylferrocene)

Acetylferrocene (C₁₂H₁₂FeO) is an organometallic compound derived from ferrocene through acetylation. It features a cyclopentadienyl ring substituted with an acetyl group, enhancing its reactivity and utility in various applications. This orange crystalline solid is soluble in organic solvents, making it suitable for use as a precursor in synthesis, catalysis, and materials science. Acetylferrocene exhibits redox activity due to its iron center, enabling applications in electrochemical systems and polymer modification. Its stability and well-defined structure also make it valuable in research and industrial processes, such as fuel additives and ligand design. Proper handling is required due to its potential sensitivity to air and moisture.
Acetylferrocene structure
Acetylferrocene structure
Product Name:Acetylferrocene
CAS No:1271-55-2
MF:C12H12FeO
MW:228.068084716797
MDL:MFCD00001432
CID:41133
PubChem ID:24846743
Update Time:2025-06-07

Acetylferrocene Chemical and Physical Properties

Names and Identifiers

    • Acetylferrocene
    • (ACETYLCYCLOPENTADIENYL)CYCLOPENTADIENYLIRON
    • 1-ACETYLFERROCENE
    • FERROCENYL METHYL KETONE
    • (acetylcyclopentadienyl)cyclopentadienyl-iro
    • Acetoferrocene
    • acetyl-ferrocen
    • Ethanone, 1-ferrocenyl-
    • 1-Ferrocenylethanone
    • Ferrocene,acetyl
    • Monacetylferrocene
    • Monoacetylferrocene
    • Ferrocenyl methyl ketone, 99+%
    • Iron, (acetylcyclopentadienyl)cyclopentadienyl-
    • Acetylferrocene,95%
    • Acetylferrocene ,98%
    • NSC 115511
    • ACETYLFERROCENE FOR SYNTHESIS
    • MDL： MFCD00001432
    • Inchi： 1S/C7H7O.C5H5.Fe/c1-6(8)7-4-2-3-5-7;1-2-4-5-3-1;/h2-5H,1H3;1-5H;
    • InChI Key： PHMAOJNZIFULOG-UHFFFAOYSA-N
    • SMILES： [C]1(C(=O)C)[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[Fe] |^1:0,4,5,6,7,8,9,10,11,12|

Computed Properties

  • Exact Mass: 228.02400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -8
  • Tautomer Count: 2
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Orange needle crystalline powder
  • Density: >1 g/cm3 (20℃)
  • Melting Point: 83.0 to 87.0 deg-C
  • Boiling Point: 160-163 ºC (3.0004 mmHg)
  • Flash Point: 160-163°C/4mm
  • Water Partition Coefficient: Insoluble
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, reducing agents, strong acids, strong bases.
  • PSA: 17.07000
  • LogP: 1.99970
  • Solubility: Slightly soluble in alcohol, insoluble in water

Acetylferrocene Security Information

  • Symbol: GHS06
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H300
  • Warning Statement： P264,P301+P310
  • Hazardous Material transportation number：UN 2811 6.1/PG 2
  • WGK Germany：3
  • Hazard Category Code： 28
  • Safety Instruction： S28-S36/37-S45-S28A-S1
  • FLUKA BRAND F CODES：10
  • RTECS：OB3700000
  • Hazardous Material Identification： T+
  • HazardClass：6.1
  • PackingGroup：II
  • TSCA：Yes
  • Storage Condition：Sealed in dry,Room Temperature(BD46417)
  • Risk Phrases：R28
  • Packing Group：II
  • Safety Term：6.1
  • Packing Group：II
  • Hazard Level：6.1

Acetylferrocene Customs Data

  • HS CODE：29310095
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Acetylferrocene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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Acetylferrocene Production Method

Production Method 1

101006-59-1 101006-59-1
1271-55-2 1271-55-2
86298-22-8 86298-22-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  10 min, -70 °C
1.2 1 h, -70 °C → rt
1.3 Reagents: Water
Reference
On the properties of the anions derived from α-deprotonation of α-(o-carboran-1-yl)- and α-ferrocenyl-1-alkylbenzotriazoles
Moiseev, S. K.; et al, Russian Chemical Bulletin, 2012, 61(10), 1933-1942

Acetylferrocene Raw materials

Acetylferrocene Preparation Products

Acetylferrocene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1271-55-2)乙酰基二茂铁
Order Number:LE27066929
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:04
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:1271-55-2)Acetylferrocene
Order Number:sfd6898
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1271-55-2)Acetylferrocene
Order Number:A805649
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):330.0
Email:sales@amadischem.com

Acetylferrocene Related Literature

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1271-55-2)乙酰基二茂铁
LE27066929
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1271-55-2)Acetylferrocene
sfd6898
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email